4-(4-{[(2-Methoxyethyl)amino]carbonyl}anilino)-4-oxobutanoic acid

• IUPAC Name: 4-[4-(2-methoxyethylcarbamoyl)anilino]-4-oxobutanoic acid
• InChI: InChI=1S/C14H18N2O5/c1-21-9-8-15-14(20)10-2-4-11(5-3-10)16-12(17)6-7-13(18)19/h2-5H,6-9H2,1H3,(H,15,20)(H,16,17)(H,18,19)
• InChI Key: NQIIUUJHUFISOL-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=CC=C(C=C1)NC(=O)CCC(=O)O
• Molecular Formula: C14H18N2O5
• Molecular Weight: 294.30 g/mol

Description

4-(4-{[(2-Methoxyethyl)amino]carbonyl}anilino)-4-oxobutanoic acid (MEAOBA) is an organic compound that belongs to the class of carboxylic acids. MEAOBA is a synthetic compound that has been used in scientific research for its biochemical and physiological effects. It has been studied for its potential applications in drug synthesis and drug delivery systems.

Scientific Research Applications

Chemical Reaction Properties and Synthesis

• Reactions with 1,3-Binucleophiles : Research demonstrates differences in reactions of 4-alkyl(aryl)-substituted 4-oxobutanoic acids with 1,3-binucleophiles, leading to various tricyclic systems depending on the substrates used (Grinev, Amalchieva, & Egorova, 2017).
• Formation of Benzopyrroloxazine Structures : Another study highlights the formation of 1-R-5H-benzo[d]pyrrolo[2,1-b][1,3]oxazines and 3a-R-2,3,3a-trihydro-5H-benzo[d]pyrrolo[2,1-b][1,3]oxazin- 1-ones when reacting 4-oxobutanoic acids with 2-(aminophenyl)methanol (Amalʼchieva, Grinev, Demeshko, & Yegorova, 2022).

Spectroscopic Analysis and Molecular Structure

• Molecular Structure and Hyperpolarizability : A study focusing on 4-[(3-Acetylphenyl)amino]-2-methylidene-4-oxobutanoic acid reveals insights into its molecular structure, hyperpolarizability, and charge transfer within the molecule using spectroscopic techniques (Raju et al., 2015).

Biological and Medicinal Applications

• Antimicrobial Properties : Research indicates that certain derivatives of 4-oxobutanoic acid exhibit antimicrobial properties, making them candidates for further pharmacological studies (Vanasundari, Balachandran, Kavimani, & Narayana, 2018).
• Potential in Cancer Treatment : Certain studies suggest the efficacy of 4-oxobutanoic acid derivatives in treating cancer, highlighting their role in apoptosis and potential as anticancer agents (Sirajuddin et al., 2019).